Cas no 77604-95-6 (2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-)

• Product Name: 2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
• CAS No: 77604-95-6
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• CID: 535828
• PubChem ID: 3809564
• Update Time: 2025-04-19

2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(5-nitro-2-furanyl)-3-(3-nitrophenyl)-
• 1-(5-nitrofuran-2-yl)-3-(3-nitrophenyl)prop-2-en-1-one
• DTXSID00396733
• 77604-95-6
• HMS3335E01

• Inchi： 1S/C13H8N2O6/c16-11(12-6-7-13(21-12)15(19)20)5-4-9-2-1-3-10(8-9)14(17)18/h1-8H
• InChI Key： LBAWXTJNRZSULI-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C(C=CC1C=CC=C(C=1)[N+](=O)[O-])=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.03824
• Monoisotopic Mass: 288.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 116.49